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CAS No.: 144000-36-2

Cat. No.: S876207

Get Quote

Chemical Profile and Handling

First, it is essential to understand the fundamental properties and handling requirements of the compound.

The table below summarizes the key data for H-Cys-OMe·HCl and its dimeric form, L-Cystine bis(methyl

ester) dihydrochloride.

Property H-Cys-OMe·HCl (H-Cys-OMe)₂·2HCl

CAS Number 18598-63-5 [1] [2] 32854-09-4 [3] [4]

Molecular Formula C₄H₉NO₂S·HCl [1] C₈H₁₆N₂O₄S₂·2HCl [3] [4]

Molecular Weight (g/mol) 171.7 [1] 341.3 [3] [4]

Purity ≥ 98% [2] ≥ 98% [4]

Appearance Information not explicit in search results White powder [4] [5]

Melting Point 142°C (decomposes) [2] 174-181°C [4]

Storage Conditions Information not explicit in search results 0-8°C [4] [5]

Safety Considerations: Handle with appropriate personal protective equipment. The compound has warning

statements for causing skin and eye irritation and may be harmful if swallowed or cause respiratory irritation
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[2].

Stock Solution Preparation Protocol

This protocol outlines the procedure for preparing a stable and concentrated stock solution of H-Cys-

OMe·HCl in dimethyl sulfoxide (DMSO).

1. Materials and Equipment

H-Cys-OMe·HCl (≥ 98% purity) [2]
Anhydrous DMSO (Hygroscopic DMSO significantly impacts solubility, use newly opened bottles) [6]

Analytical balance
Glass vial (1-2 mL)

Micropipettes and tips
Volumetric flask (e.g., 10 mL)

Argon or Nitrogen gas supply (optional, for inert atmosphere)

2. Procedure 1. Weighing: Accurately weigh 171.7 mg of H-Cys-OMe·HCl. This mass corresponds to 1

millimole (mmol) of the compound. 2. Dissolution: Transfer the weighed powder into a 10 mL volumetric

flask. Add a small volume of anhydrous DMSO (approximately 8 mL) and vortex or sonicate until the

powder is completely dissolved. 3. Final Volume: Bring the final volume to 10 mL with anhydrous DMSO.

This results in a 100 mM stock solution. 4. Aliquoting: Aliquot the solution into small, single-use vials to

minimize freeze-thaw cycles. 5. Storage: Store the aliquots at -20°C, where they are stable for

approximately 1 month [6]. For longer-term storage, keep at -80°C for up to 6 months [6].

3. Notes on Solubility

DMSO is the recommended solvent, with a solubility of at least 100 mg/mL (approximately 582 mM)
[6]. This high solubility makes it suitable for preparing concentrated stock solutions for biological

assays.
If the oxidized dimer, (H-Cys-OMe)₂·2HCl, is used, the molecular weight is 341.3 g/mol [3]. Adjust the

mass accordingly to achieve the desired molar concentration.

The following workflow diagram summarizes the key steps in the stock solution preparation process:
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Start: Prepare Stock Solution

Weigh 171.7 mg of
H-Cys-OMe·HCl

Transfer to
10 mL Volumetric Flask

Add Anhydrous DMSO
(~8 mL initial volume)

Vortex/Sonicate until
fully dissolved

Bring to final volume
with DMSO (10 mL total)

Aliquot into
small vials

Store at -20°C (1 month)
or -80°C (6 months)

Click to download full resolution via product page

Application Notes in Research
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H-Cys-OMe·HCl and its derivatives are versatile building blocks in scientific research. The table below

outlines their primary applications.

Application Area Specific Use Rationale & Research Context

Peptide Synthesis Building block for introducing

cysteine residues with a
protected thiol or as a methyl

ester [1].

The methyl ester (OMe) protects the

carboxylic acid group during solid-phase
peptide synthesis. The thiol can be further

protected with groups like Benzyl (Bzl) [6].

Biochemical
Assays

Study of enzyme activity and

protein interactions [4].

Serves as a substrate or modulator in assays

related to redox biology and sulfur metabolism.

Antioxidant
Research

Investigating cellular protection

against oxidative stress [4].

The cysteine thiol group is a key component of

the antioxidant glutathione, making it central to
redox signaling studies.

Pharmaceutical
Development

Precursor for synthesizing
compounds targeting oxidative

stress [4].

Used in developing prodrugs or direct
therapeutic agents that leverage the thiol's

reactivity.

Cosmetic &
Nutritional Science

Exploration in skin-repairing

formulations and as a
nutritional supplement [4].

Potential role in supporting skin antioxidant

systems and as a source of sulfur-containing
amino acids.

Critical Experimental Considerations

Thiol Redox State: The free thiol group in H-Cys-OMe·HCl is highly reactive and can easily oxidize
in air to form the disulfide dimer, (H-Cys-OMe)₂·2HCl [3] [4]. For experiments requiring the reduced

thiol form, prepare solutions fresh under an inert atmosphere (e.g., argon or nitrogen) and use
reducing agents like DTT or TCEP if necessary.

Hygroscopicity: Both the compound and DMSO are hygroscopic. Use dry solvents and store the
powder desiccated to prevent hydrolysis and weight inaccuracies [6] [2].

Solution Stability: While the frozen stock is stable for months, avoid repeated freeze-thaw cycles by
aliquoting. For working solutions, use them immediately after preparation.
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The diagram below illustrates the core decision-making process for using this compound in an experimental

design.

Required Thiol State?

Use H-Cys-OMe·HCl
(Reduced Form)

Reduced (-SH)

Use (H-Cys-OMe)₂·2HCl
(Oxidized Form)

Oxidized (S-S)

Prepare fresh solution
under inert atmosphere

Consider using a
reducing agent (DTT/TCEP)

Standard solution
preparation is sufficient

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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